Cas no 6965-79-3 (Benzenebutanenitrile,4-methyl-g-(1-methylethoxy)-)

• Product Name: Benzenebutanenitrile,4-methyl-g-(1-methylethoxy)-
• CAS No: 6965-79-3
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 512627
• PubChem ID: 97975
• Update Time: 2025-04-19

Benzenebutanenitrile,4-methyl-g-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile,4-methyl-g-(1-methylethoxy)-
• 4-methyl-gamma-(1-methylethoxy)benzenebutyronitrile
• 4-methyl-γ-(1-methylethoxy)benzenebutyronitrile
• Einecs 230-174-5
• 4-(4-methylphenyl)-4-(propan-2-yloxy)butanenitrile
• 6965-79-3
• DTXSID901243448
• 4-Methyl-gamma-(1-methylethoxy)benzenebutanenitrile
• NS00044459
• NSC 63377
• NSC63377
• NSC-63377
• AKOS024323037
• DTXSID80275936
• 4-ISOPROPOXY-4-(P-TOLYL)-BUTYRONITRILE

• Inchi： 1S/C14H19NO/c1-11(2)16-14(5-4-10-15)13-8-6-12(3)7-9-13/h6-9,11,14H,4-5H2,1-3H3
• InChI Key： AFVNASUMPFJDPV-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1C=CC(C)=CC=1)CCC#N

Computed Properties

• Exact Mass: 217.14677
• Monoisotopic Mass: 217.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• XLogP3: 2.8

Experimental Properties

• Density: 0.979
• Boiling Point: 335.3°Cat760mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.501
• PSA: 33.02
• LogP: 3.76488